6,16-Dimethyleneandrost-4-ene-3,17-dione

• Molecular Formula: C₂₁H₂₆O₂
• Molecular Weight: 310.43

Description

6,16-Dimethyleneandrost-4-ene-3,17-dione is a synthetic steroid derivative characterized by two methylene groups at positions 6 and 16 of the androstane skeleton, along with conjugated double bonds at C4–C5 and ketone groups at C3 and C16. These modifications enhance electrophilicity, making such compounds potent mechanism-based inhibitors of aromatase, a key enzyme in estrogen biosynthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Compound Name	Molecular Formula	Substituents	CAS RN	Key Properties/Activity
Androst-4-ene-3,17-dione	C₁₉H₂₄O₂	None (parent compound)	63-05-8	Substrate for aromatase
6-Methyleneandrost-4-ene-3,17-dione	C₂₀H₂₆O₂	6-Methylene	19457-55-7	Aromatase inhibitor (IC₅₀: ~5 µM)
16α-Hydroxyandrost-4-ene-3,17-dione	C₁₉H₂₆O₃	16α-Hydroxy	63-02-5	Intermediate in estrogen synthesis
Exemestane (6-Methylenandrosta-1,4-diene-3,17-dione)	C₂₀H₂₄O₂	6-Methylene + C1–C2 double bond	107868-30-4	Irreversible aromatase inhibitor

Key Findings :

• 6-Methylene substitution (e.g., 6-Methyleneandrost-4-ene-3,17-dione) introduces a reactive α,β-unsaturated ketone system, enhancing binding to aromatase’s heme center . This compound’s IC₅₀ (~5 µM) is comparable to exemestane but lacks the C1–C2 double bond critical for irreversible inhibition .
• 16-Substituted derivatives (e.g., 16-(4-pyridylmethylene)-4-androstene-3,17-dione) show enhanced inhibitory activity (IC₅₀: 5.2 µM) due to steric and electronic interactions with aromatase’s substrate-binding pocket .

Functional Analogues

• 4-Hydroxyandrost-4-ene-3,17-dione (Formestane) : A first-generation aromatase inhibitor with reversible activity (IC₅₀: ~10 µM). Its hydroxyl group at C4 competes with the natural substrate but lacks the electrophilic moieties seen in methylene derivatives .
• Androsta-1,4-diene-3,17-dione : The 1,4-diene system increases planarity, improving binding affinity to aromatase. It serves as a precursor for synthetic glucocorticoids .
• 19-Oxoandrost-4-ene-3,17-dione : A metabolite in estrogen biosynthesis; its 19-oxo group is critical for aromatase’s hydroxylation cascade .

Aromatase Inhibition

• 6,16-Dimethylene derivatives (hypothetical extrapolation): The dual methylene groups at C6 and C16 likely synergize to enhance covalent binding to aromatase, similar to exemestane’s mechanism .
• Exemestane vs. 6-Methyleneandrost-4-ene-3,17-dione : Exemestane’s additional C1–C2 double bond enables irreversible inhibition, whereas 6-methylene analogs act reversibly .

Metabolic Stability

• Fluorinated analogs (e.g., 6α-fluoroandrost-4-ene-3,17-dione): Fluorine substitution at C6 improves metabolic stability but reduces inhibitory potency compared to methylene derivatives .
• 16-Substituted analogs : Bulky 16-substituents (e.g., arylidenes) reduce hepatic clearance, prolonging half-life .

Crystallographic and Conformational Data

• 6-Methyleneandrost-4-ene-3,17-dione : X-ray studies reveal a flattened chair conformation in the A-ring and sofa conformation in the B-ring, optimizing interactions with aromatase’s hydrophobic cleft .